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Compound of Interest

Compound Name: PEG-3 Dipalmitate

CAS No.: 68818-45-1

Cat. No.: B12697038

Get Quote

Executive Summary & Chemical Identity
PEG-3 Dipalmitate (CAS: 32628-06-1) is a non-ionic surfactant belonging to the polyglycol

ester family.[1] Unlike its high-HLB counterparts used for solubilization, PEG-3 Dipalmitate is a

lipophilic surfactant with an approximate HLB of 4.8 – 5.0.[2]

This low HLB value dictates its primary behaviors in topical formulations:

Primary Emulsifier for W/O Systems: It excels at stabilizing water droplets within a

continuous oil phase, ideal for barrier repair creams and occlusive ointments.[2]

Structureant & Co-Emulsifier in O/W Systems: In oil-in-water emulsions, it acts as a

crystallinity modifier, building viscosity and providing a "cushiony" skin feel while reducing the

"soaping" effect (micro-foaming) often seen with high-HLB emulsifiers.

Chemical Profile[2][3][4][5][6][7][8][9][10]
INCI Name: PEG-3 Dipalmitate[2][1]
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Chemical Structure: Diester of polyethylene glycol (3 moles EO) and palmitic acid (C16).

Molecular Weight: ~627 g/mol .[2][1]

Physical Form: Waxy solid or flakes (Melting Point ~45–55°C).[2]

Solubility: Soluble in oils, esters, and warm alcohols; dispersible in water.[2]

Mechanism of Action: Steric Stabilization
To formulate effectively, one must understand how PEG-3 Dipalmitate stabilizes an interface.

[2] Unlike ionic surfactants that rely on electrostatic repulsion, PEG-3 Dipalmitate relies on

steric hindrance.[2]

In a Water-in-Oil (W/O) emulsion, the hydrophilic PEG-3 head group anchors into the water

droplet, while the two bulky palmitic acid tails extend into the continuous oil phase. These tails

form a dense "brush" layer that physically prevents water droplets from coalescing.

Visualization: Steric Stabilization Pathway
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Figure 1: Mechanism of steric stabilization in W/O emulsions. The lipophilic tails extend into the

oil phase, creating a physical barrier against droplet coalescence.[2]

Pre-Formulation Considerations
A. The Critical Role of Electrolytes (W/O Systems)
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When using PEG-3 Dipalmitate as a primary W/O emulsifier, the addition of electrolytes (e.g.,

0.5% - 1.0% MgSO₄ or NaCl) to the water phase is mandatory.

Why? Non-ionic W/O emulsions are prone to Ostwald Ripening, where water diffuses from

small droplets to larger ones.[2][3] Electrolytes balance the osmotic pressure and stabilize

the interface, preventing this diffusion.[2]

B. Phase Compatibility[1][3]
Oil Phase: PEG-3 Dipalmitate is compatible with polar oils (esters, triglycerides) and non-

polar oils (mineral oil, squalane).[2]

Melting Requirement: As a solid, it must be melted (~60°C) within the oil phase before

emulsification.

Protocol 1: High-Stability W/O Barrier Cream
Application: Night creams, diaper rash ointments, dry skin treatments.[2] Target Viscosity:

20,000 – 50,000 cPs (Rich Cream).

Formulation Framework
Phase Ingredient Function % w/w

A (Oil) PEG-3 Dipalmitate Primary Emulsifier 3.0 - 5.0

A
Caprylic/Capric

Triglyceride
Emollient Oil 10.0

A Isohexadecane Spreading Agent 5.0

A Microcrystalline Wax Stabilizer/Thickener 1.0 - 2.0

B (Water) Deionized Water Solvent q.s. to 100

B
Magnesium Sulfate

(MgSO₄)
Stabilizer (Electrolyte) 0.7

B Glycerin Humectant 3.0

C (Cool) Preservative Preservation 1.0
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Step-by-Step Procedure (Hot Process)
Oil Phase Preparation:

Combine all Phase A ingredients in a main vessel.

Heat to 75°C - 80°C under moderate agitation (propeller mixer, 300 rpm).

Checkpoint: Ensure PEG-3 Dipalmitate and waxes are completely melted and the phase

is homogeneous.

Water Phase Preparation:

In a side vessel, dissolve MgSO₄ and Glycerin in Water (Phase B).

Heat to 75°C - 80°C.

Critical: Ensure the temperature matches the oil phase to prevent "shock" crystallization.

Emulsification (Inverse Addition):

Crucial Step: Slowly add Phase B (Water) into Phase A (Oil).[2]

Note: Do NOT add Oil to Water.[2] Adding water to oil ensures the continuous phase

remains oil, establishing the W/O structure immediately.[2]

Increase agitation speed as viscosity builds (approx. 800-1200 rpm).[2]

Homogenize at high shear (3000 rpm) for 2-3 minutes to reduce droplet size.

Cooling & Crystallization:

Switch to a sweep blade or anchor stirrer for cooling.

Cool slowly to 45°C.

Add Phase C (Preservative).[2]

Continue cooling to 30°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12697038/docs?utm_src=pdf-body#advanced-formulation-strategies-peg-3-dipalmitate-in-topical-systems-1
https://plouise.co.uk/ar/products/%D8%A8%D8%A7%D9%82%D8%A9-%D8%B1%D8%B3%D8%A7%D8%A6%D9%84-%D8%A7%D9%84%D8%AD%D8%A8
https://plouise.co.uk/ar/products/%D8%A8%D8%A7%D9%82%D8%A9-%D8%B1%D8%B3%D8%A7%D8%A6%D9%84-%D8%A7%D9%84%D8%AD%D8%A8
https://plouise.co.uk/ar/products/%D8%A8%D8%A7%D9%82%D8%A9-%D8%B1%D8%B3%D8%A7%D8%A6%D9%84-%D8%A7%D9%84%D8%AD%D8%A8
https://plouise.co.uk/ar/products/%D8%A8%D8%A7%D9%82%D8%A9-%D8%B1%D8%B3%D8%A7%D8%A6%D9%84-%D8%A7%D9%84%D8%AD%D8%A8
https://plouise.co.uk/ar/products/%D8%A8%D8%A7%D9%82%D8%A9-%D8%B1%D8%B3%D8%A7%D8%A6%D9%84-%D8%A7%D9%84%D8%AD%D8%A8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12697038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The cream will thicken significantly below 40°C as the waxy chains of the

dipalmitate crystallize.

Process Workflow Diagram

Heat Phase A (Oil + PEG-3 Dipalmitate)
to 75-80°C

SLOWLY add Water to Oil
(High Shear Homogenization)

Heat Phase B (Water + MgSO4)
to 75-80°C

Cool to 45°C
(Sweep Mixing)

Add Phase C (Preservatives)

Cool to 25°C & Discharge
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Figure 2: Manufacturing workflow for W/O emulsion using PEG-3 Dipalmitate.

Protocol 2: O/W Viscosity Builder (Co-Emulsifier)
Application: Daily lotions, light creams.[2] Function: PEG-3 Dipalmitate acts as a "structurant,"

increasing viscosity and reducing the whitening effect of high-HLB emulsifiers during

application.

Formulation Framework
Primary Emulsifier: Polysorbate 60 or PEG-100 Stearate (High HLB).[2]
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Co-Emulsifier:PEG-3 Dipalmitate (1.0% - 2.0%).

Procedure Modification
Add PEG-3 Dipalmitate to the Oil Phase.

Heat to 75°C.

Add Oil Phase to Water Phase (Standard O/W addition).[2]

The PEG-3 Dipalmitate will orient at the interface alongside the high HLB emulsifier,

packing the interface more tightly and increasing the viscosity of the external phase through

its long palmitic chains.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Phase Separation (W/O) Lack of Electrolytes
Ensure 0.5-1.0% MgSO₄ or

NaCl is in the water phase.

Grainy Texture Shock Cooling

Cool slowly from 70°C to 45°C.

Rapid cooling causes irregular

crystallization of the palmitate

esters.

Low Viscosity (W/O) Insufficient Wax/Solid Phase

Increase Microcrystalline Wax

or PEG-3 Dipalmitate

concentration.

Syneresis (Weeping) Insufficient Shear

Increase homogenization time

to reduce water droplet size

(<1 micron).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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